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Compound of Interest

Compound Name: Dulcite-13C-3

Cat. No.: B12400624

Dulcitol-13C6: A Technical Guide for Researchers

Introduction

Dulcitol-13C6, also known as Galactitol-13C6, is the isotopically labeled form of dulcitol where
all six carbon atoms are replaced with the Carbon-13 (33C) isotope. This stable, non-radioactive
labeling makes it an invaluable tool in metabolic research and clinical diagnostics, particularly
as an internal standard for the quantification of its unlabeled counterpart, galactitol. This guide
provides an in-depth overview of the chemical and physical properties of Dulcitol-13C6, its role
in metabolic pathways, and detailed experimental protocols for its application.

Chemical and Physical Properties

Dulcitol-13C6 shares nearly identical physical and chemical properties with unlabeled dulcitol,
with the primary distinction being its increased molecular weight due to the six 13C atoms. Itis a
sugar alcohol (or polyol) and is the reduction product of galactose.[1][2] It appears as a white
crystalline powder with a slightly sweet taste.[2]

Table 1: Physicochemical Properties of Dulcitol-13C6

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12400624?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Galactitol
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB000040
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB000040
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property

Value

Reference(s)

Synonyms

Galactitol-13C6, Dulcite-13C6,

Euonymit-13C6

[3]4]

Molecular Formula 13C6H1406 [3114]
Molecular Weight 188.13 g/mol [31[5]
Unlabeled CAS Number 608-66-2 [1]

Appearance

White crystalline powder

[2]

Melting Point

188-191 °C (for unlabeled
Dulcitol)

[6]

Solubility (Water)

50 mg/mL (for unlabeled
Dulcitol)

[7]

SMILES (Isotopic)

O[13CH2]--INVALID-LINK----
INVALID-LINK----INVALID-

LINK----INVALID-LINK--
[13CH2]O

InChl Key (Unlabeled)

FBPFZTCFMRRESA-
GUCUJZIJSA-N

[1]

Storage Temperature

+4°C

[8]

Metabolic Pathway Involvement: The Polyol

Pathway

Dulcitol is a key metabolite in the polyol pathway, an alternative route for glucose and galactose

metabolism.[9][10] In conditions of high galactose concentration, such as the genetic disorder

galactosemia, the primary Leloir pathway of galactose metabolism becomes saturated or is

deficient.[11] This shunts excess galactose into the polyol pathway.

The enzyme aldose reductase reduces galactose to galactitol, a reaction that consumes the

cofactor NADPH.[1][9] Unlike sorbitol, which is formed from glucose and can be further

metabolized to fructose, galactitol is a poor substrate for the subsequent enzyme, sorbitol

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.lgcstandards.com/NU/en/Dulcitol-13C6/p/TRC-D720502
https://www.scbt.com/p/ul-13c6galactitol-608-66-2-unlabeled-galactitol
https://www.lgcstandards.com/NU/en/Dulcitol-13C6/p/TRC-D720502
https://www.scbt.com/p/ul-13c6galactitol-608-66-2-unlabeled-galactitol
https://www.lgcstandards.com/NU/en/Dulcitol-13C6/p/TRC-D720502
https://www.lgcstandards.com/PA/en/Dulcitol-13C6/p/TRC-D720502?queryID=06b1a3c568b120991c334feab1910429
https://en.wikipedia.org/wiki/Galactitol
http://pseudomonas.umaryland.edu/PAMDB?MetID=PAMDB000040
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5174210.htm
https://www.sigmaaldrich.com/US/en/product/sigma/d0256
https://www.lgcstandards.com/PA/en/Dulcitol-13C6/p/TRC-D720502?queryID=06b1a3c568b120991c334feab1910429
https://en.wikipedia.org/wiki/Galactitol
https://www.lgcstandards.com/VC/en/Dulcitol-13C6/p/TRC-D720502?queryID=076491c3f35de8eef53a6ce0e1446bb9
https://www.researchgate.net/figure/Polyol-pathway-The-polyol-pathway-consists-of-two-enzymes-aldose-reductase-and-sorbitol_fig1_376582905
https://pmc.ncbi.nlm.nih.gov/articles/PMC1950230/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9313126/
https://en.wikipedia.org/wiki/Galactitol
https://www.researchgate.net/figure/Polyol-pathway-The-polyol-pathway-consists-of-two-enzymes-aldose-reductase-and-sorbitol_fig1_376582905
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

dehydrogenase.[11] Consequently, galactitol accumulates within cells, leading to osmotic
stress, oxidative damage due to NADPH depletion, and the formation of cataracts, a classic
symptom of galactosemia.[11][12]
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1. Sample Preparation

2. Internal Standard Spiking
Add known quantity of Dulcitol-13C6
to urine sample.

)

3. Evaporation
Dry sample under nitrogen stream.

'

4. Derivatization
Add derivatizing agent (e.g., TMS)
and incubate to create volatile esters.

6. Quantification
Calculate native galactitol concentration
based on the ratio of analyte to
internal standard ion peaks.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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